Cas no 1209717-82-7 (N'-{1-(4-methoxyphenyl)cyclopentylmethyl}-N-methylethanediamide)

• Product Name: N'-{1-(4-methoxyphenyl)cyclopentylmethyl}-N-methylethanediamide
• CAS No: 1209717-82-7
• MF: C₁₆H₂₂N₂O₃
• MW: 290.357484340668
• CID: 6439525
• Update Time: 2025-06-08

N'-{1-(4-methoxyphenyl)cyclopentylmethyl}-N-methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{1-(4-methoxyphenyl)cyclopentylmethyl}-N-methylethanediamide
• N'-[[1-(4-methoxyphenyl)cyclopentyl]methyl]-N-methyloxamide

• Inchi： 1S/C16H22N2O3/c1-17-14(19)15(20)18-11-16(9-3-4-10-16)12-5-7-13(21-2)8-6-12/h5-8H,3-4,9-11H2,1-2H3,(H,17,19)(H,18,20)
• InChI Key： GSVORLALJROPKO-UHFFFAOYSA-N
• SMILES： C(NC)(=O)C(NCC1(C2=CC=C(OC)C=C2)CCCC1)=O

Additional information on N'-{1-(4-methoxyphenyl)cyclopentylmethyl}-N-methylethanediamide

Introduction to N'-{1-(4-methoxyphenyl)cyclopentylmethyl}-N-methylethanediamide (CAS No: 1209717-82-7)

N'-{1-(4-methoxyphenyl)cyclopentylmethyl}-N-methylethanediamide, a compound with the CAS number 1209717-82-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex and intricate structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a 4-methoxyphenyl group and a cyclopentylmethyl moiety contributes to its unique chemical properties, making it a promising candidate for further exploration.

The synthesis and characterization of N'-{1-(4-methoxyphenyl)cyclopentylmethyl}-N-methylethanediamide involve meticulous attention to detail, ensuring that the final product adheres to the highest standards of purity and efficacy. The structural integrity of this compound is critical, as it directly influences its biological activity and potential therapeutic benefits. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, leading to more efficient and scalable synthesis.

In the realm of pharmaceutical research, N'-{1-(4-methoxyphenyl)cyclopentylmethyl}-N-methylethanediamide has shown promise in various preclinical studies. Its molecular structure suggests potential interactions with multiple biological targets, making it a versatile compound for drug discovery. The 4-methoxyphenyl group, known for its ability to modulate enzyme activity, plays a crucial role in determining the compound's pharmacological profile. Additionally, the cyclopentylmethyl moiety contributes to its stability and solubility, which are essential factors for effective drug delivery.

Recent studies have highlighted the importance of molecular diversity in drug design, emphasizing the need for compounds with unique structural features. N'-{1-(4-methoxyphenyl)cyclopentylmethyl}-N-methylethanediamide exemplifies this principle, offering a novel scaffold for developing new therapeutic agents. Researchers are particularly interested in its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. The compound's ability to undergo further functionalization makes it a valuable tool in medicinal chemistry.

The chemical properties of N'-{1-(4-methoxyphenyl)cyclopentylmethyl}-N-methylethanediamide have been thoroughly investigated to understand its behavior in different environments. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to elucidate its structure and confirm its identity. These analytical methods provide detailed insights into the compound's molecular architecture, helping researchers to predict its biological activity and potential interactions with target proteins.

The pharmacokinetic profile of N'-{1-(4-methoxyphenyl)cyclopentylmethyl}-N-methylethanediamide is another area of interest. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy. Preclinical studies have begun to explore these aspects, providing valuable data on its pharmacokinetic behavior. This information is essential for designing clinical trials that can effectively evaluate the compound's potential as a drug candidate.

In conclusion, N'-{1-(4-methoxyphenyl)cyclopentylmethyl}-N-methylethanediamide (CAS No: 1209717-82-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable compound for drug discovery and development. Further research is needed to fully understand its potential therapeutic applications, but preliminary findings suggest that it could play a crucial role in addressing various medical challenges.